Di-n-butyl phthalate-d4
Di-n-butyl phthalate-d4
Dibutyl phthalate-3,4,5,6-d4 may be used as a standard solution in the determination of phthalic acid esters in soil, using gas chromatography coupled with mass spectrometry (GC/MS).
Brand Name:
Vulcanchem
CAS No.:
93952-11-5
VCID:
VC21110866
InChI:
InChI=1S/C16H22O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3/i7D,8D,9D,10D
SMILES:
CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCC
Molecular Formula:
C16H22O4
Molecular Weight:
282.37 g/mol
Di-n-butyl phthalate-d4
CAS No.: 93952-11-5
Cat. No.: VC21110866
Molecular Formula: C16H22O4
Molecular Weight: 282.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dibutyl phthalate-3,4,5,6-d4 may be used as a standard solution in the determination of phthalic acid esters in soil, using gas chromatography coupled with mass spectrometry (GC/MS). |
|---|---|
| CAS No. | 93952-11-5 |
| Molecular Formula | C16H22O4 |
| Molecular Weight | 282.37 g/mol |
| IUPAC Name | dibutyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C16H22O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3/i7D,8D,9D,10D |
| Standard InChI Key | DOIRQSBPFJWKBE-ULDPCNCHSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCCCC)C(=O)OCCCC)[2H])[2H] |
| SMILES | CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCC |
| Canonical SMILES | CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCC |
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